Cas no 108525-39-9 (Eupahualin C)

• Product Name: Eupahualin C
• CAS No: 108525-39-9
• MF: C₂₀H₂₄O₆
• MW: 360.400966644287
• CID: 3163125
• PubChem ID: 122393046
• Update Time: 2025-09-23

Eupahualin C Chemical and Physical Properties

Names and Identifiers

• Eupahualin C
• [(3aR,4R,6E,10E,11aR)-6-formyl-10-methyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] (E)-4-hydroxy-2-methylbut-2-enoate
• HY-N10073
• 108525-39-9
• CS-0255442

• Inchi： 1S/C20H24O6/c1-12-5-4-6-15(11-22)10-17(25-19(23)13(2)7-8-21)18-14(3)20(24)26-16(18)9-12/h6-7,9,11,16-18,21H,3-5,8,10H2,1-2H3/b12-9+,13-7+,15-6+/t16-,17-,18+/m1/s1
• InChI Key： FAOCYDOPXMGUET-OSTFJODSSA-N
• SMILES： O1C(C(=C)[C@H]2[C@H]1C=C(C)CCC=C(C=O)C[C@H]2OC(/C(=C/CO)/C)=O)=O |c:7,t:12|

Computed Properties

• Exact Mass: 360.157
• Monoisotopic Mass: 360.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9A^2
• XLogP3: 1.6

Experimental Properties

• Color/Form: Oil
• Density: 1.2±0.1 g/cm3
• Boiling Point: 581.8±50.0 °C at 760 mmHg
• Flash Point: 205.4±23.6 °C
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

Eupahualin C Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives

Additional information on Eupahualin C

Exploring Eupahualin C (CAS No. 108525-39-9): A Comprehensive Overview of Its Properties and Applications

Eupahualin C (CAS No. 108525-39-9) is a naturally occurring compound that has garnered significant attention in recent years due to its potential therapeutic and industrial applications. This bioactive molecule belongs to a class of compounds known for their unique structural features and biological activities. Researchers have been particularly interested in Eupahualin C for its potential role in addressing some of the most pressing health and environmental challenges of our time.

The growing interest in Eupahualin C can be attributed to several factors, including the increasing demand for natural products in pharmaceutical development and the compound's potential as a sustainable alternative in various industries. As consumers become more conscious about the origins and safety profiles of the products they use, compounds like Eupahualin C (CAS No. 108525-39-9) are gaining prominence in scientific discussions and product development pipelines.

One of the most frequently asked questions about Eupahualin C concerns its molecular structure and properties. The compound features a complex framework that contributes to its stability and reactivity. This structural complexity makes Eupahualin C particularly interesting for researchers working on drug discovery and material science applications. The CAS registry number 108525-39-9 serves as a unique identifier for this specific compound in chemical databases worldwide.

Recent studies have explored the potential health benefits associated with Eupahualin C, particularly in the context of modern lifestyle-related conditions. While research is still in preliminary stages, early findings suggest that this compound may offer interesting possibilities for supporting overall wellness. However, it's important to note that comprehensive clinical trials would be necessary to validate any potential therapeutic applications.

From an industrial perspective, Eupahualin C (CAS No. 108525-39-9) has shown promise in various applications. Its unique chemical properties make it potentially valuable in sectors ranging from specialty chemicals to advanced materials. The compound's natural origin aligns well with current market trends favoring sustainable and eco-friendly ingredients, making it a subject of interest for companies looking to develop greener alternatives to synthetic compounds.

The extraction and purification processes for Eupahualin C represent another area of active research. Scientists are continually working to optimize these methods to ensure higher yields and better purity while maintaining environmental sustainability. These advancements are crucial for making the compound more accessible for both research and potential commercial applications.

Quality control and standardization of Eupahualin C preparations remain important considerations, especially for research purposes. The CAS number 108525-39-9 helps ensure that scientists and manufacturers are working with the exact same compound, facilitating reproducibility in studies and consistency in product formulations.

Looking to the future, the potential applications of Eupahualin C appear promising but require further investigation. As with many natural compounds, the journey from laboratory discovery to practical application involves numerous challenges and considerations. However, the unique properties of this molecule continue to make it an intriguing subject for scientific exploration across multiple disciplines.

For researchers interested in studying Eupahualin C (CAS No. 108525-39-9), it's essential to consult current literature and maintain awareness of the latest developments in this field. The compound's growing profile in scientific circles suggests that we may see more significant findings about its properties and potential uses in the coming years.

In conclusion, Eupahualin C represents an exciting area of study at the intersection of natural product chemistry and applied sciences. Its unique characteristics and potential applications make it worthy of continued research attention. As our understanding of this compound deepens, we may discover new ways to harness its properties for beneficial purposes across various industries and research domains.